Bcr-Abl Inhibitor
  • Flumatinib Mesylate
    Flumatinib Mesylate
    • Cat. No.:
    • B601119
    • CAS No.:
    • 895519-91-2
    • Molecular Formula:
    • C30H33F3N8O4S
    • Molecular Weight:
    • 658.7 g/mol
    Description
    Flumatinib Mesylate is the orally bioavailable, mesylate salt form of the tyrosine kinase inhibitor flumatinib, with potential antineoplastic activity. Upon administration, flumatinib inhibits the wild-type form...
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  • Siais178
    Siais178
    • Cat. No.:
    • B610834
    • CAS No.:
    • Molecular Formula:
    • C50H62ClN11O6S2
    • Molecular Weight:
    • 1012.7 g/mol
    Description
    SIAIS178 is a potent BCR-ABL Degrader. SIAIS178 induces proper interaction between BCR-ABL and VHL ligase leading to effective degradation of BCR-ABL protein, achieves significant growth inhibition of BCR-ABL+ ...
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  • ON 146040
    ON 146040
    • Cat. No.:
    • B1139225
    • CAS No.:
    • 1404231-34-0
    • Molecular Formula:
    • C24H23N7O3S
    • Molecular Weight:
    • 489.55
    Description
    ON 146040 is the first dual PI3K and BCR-ABL inhibitor that targets the STAT3 and STAT5 pathways;  inhibits PI3K α/δ isoforms with IC50 of 14/20 nM.IC50 value: 14/20 nM(PI3K α/δ) [1]Target: PI3K/Bcr-Abl inh...
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  • Ls-104
    Ls-104
    • Cat. No.:
    • B1675279
    • CAS No.:
    • 368836-72-0
    • Molecular Formula:
    • C19H16N2O3
    • Molecular Weight:
    • 320.3 g/mol
    Description
    LS-104 is a small molecule drug with a maximum clinical trial phase of I.
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  • Nilotinib
    Nilotinib
    • Cat. No.:
    • B1678881
    • CAS No.:
    • 641571-10-0
    • Molecular Formula:
    • C28H22F3N7O
    • Molecular Weight:
    • 529.5 g/mol
    Description
    Nilotinib is a member of (trifluoromethyl)benzenes, a member of pyrimidines, a member of pyridines, a member of imidazoles, a secondary amino compound and a secondary carboxamide. It has a role as an antineoplas...
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  • HG-7-86-01
    HG-7-86-01
    • Cat. No.:
    • B12375583
    • CAS No.:
    • Molecular Formula:
    • C28H21F3N6O2S
    • Molecular Weight:
    • 562.6 g/mol
    Description
    HG-7-86-01 is a useful research compound. Its molecular formula is C28H21F3N6O2S and its molecular weight is 562.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HG-7-86-01 suitable for man...
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  • c-ABL-IN-4
    c-ABL-IN-4
    • Cat. No.:
    • B12412949
    • CAS No.:
    • Molecular Formula:
    • C18H11ClF3N3O3
    • Molecular Weight:
    • 409.7 g/mol
    Description
    C-ABL-IN-4 is a useful research compound. Its molecular formula is C18H11ClF3N3O3 and its molecular weight is 409.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality c-ABL-IN-4 suitable for ma...
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  • Chmfl-abl-121
    Chmfl-abl-121
    • Cat. No.:
    • B12424208
    • CAS No.:
    • Molecular Formula:
    • C30H31F3N6OS
    • Molecular Weight:
    • 580.7 g/mol
    Description
    Chmfl-abl-121 is a useful research compound. Its molecular formula is C30H31F3N6OS and its molecular weight is 580.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Chmfl-abl-121 suitable fo...
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  • CHMFL-ABL-053
    CHMFL-ABL-053
    • Cat. No.:
    • B15612950
    • CAS No.:
    • Molecular Formula:
    • C28H26F3N7O2
    • Molecular Weight:
    • 549.5 g/mol
    Description
    a protein kinase inhibitor;  structure in first source
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  • Nilotinib-13C,d3
    Nilotinib-13C,d3
    • Cat. No.:
    • B15622686
    • CAS No.:
    • Molecular Formula:
    • C28H22F3N7O
    • Molecular Weight:
    • 533.5 g/mol
    Description
    Nilotinib-13C,d3 is a useful research compound. Its molecular formula is C28H22F3N7O and its molecular weight is 533.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Nilotinib-13C,d3 suitab...
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